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Hexyl 2-methylbutyrate Hexyl 2-methylbutyrate Hexyl 2-methylbutanoate, also known as bromoacetylcarnitine or fema 3499, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Hexyl 2-methylbutanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexyl 2-methylbutanoate has been primarily detected in urine. Within the cell, hexyl 2-methylbutanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Hexyl 2-methylbutanoate has an apple, fruity, and green taste.
Brand Name: Vulcanchem
CAS No.: 10032-15-2
VCID: VC0161022
InChI: InChI=1S/C11H22O2/c1-4-6-7-8-9-13-11(12)10(3)5-2/h10H,4-9H2,1-3H3
SMILES: CCCCCCOC(=O)C(C)CC
Molecular Formula: C11H22O2
Molecular Weight: 186.29 g/mol

Hexyl 2-methylbutyrate

CAS No.: 10032-15-2

Main Products

VCID: VC0161022

Molecular Formula: C11H22O2

Molecular Weight: 186.29 g/mol

Hexyl 2-methylbutyrate - 10032-15-2

CAS No. 10032-15-2
Product Name Hexyl 2-methylbutyrate
Molecular Formula C11H22O2
Molecular Weight 186.29 g/mol
IUPAC Name hexyl 2-methylbutanoate
Standard InChI InChI=1S/C11H22O2/c1-4-6-7-8-9-13-11(12)10(3)5-2/h10H,4-9H2,1-3H3
Standard InChIKey YUECNVSODFDKOQ-UHFFFAOYSA-N
SMILES CCCCCCOC(=O)C(C)CC
Canonical SMILES CCCCCCOC(=O)C(C)CC
Density 0.854-0.859
Physical Description colourless liquid/strong, fresh-green, fruity odou
Description Hexyl 2-methylbutanoate, also known as bromoacetylcarnitine or fema 3499, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Hexyl 2-methylbutanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexyl 2-methylbutanoate has been primarily detected in urine. Within the cell, hexyl 2-methylbutanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Hexyl 2-methylbutanoate has an apple, fruity, and green taste.
Solubility soluble in alcohol, most fixed oils; insoluble in wate
PubChem Compound 24838
Last Modified Nov 11 2021
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